Cas no 474708-88-8 (6-bromo-8-chloro-imidazo[1,2-a]pyridine)

• Product Name: 6-bromo-8-chloro-imidazo[1,2-a]pyridine
• CAS No: 474708-88-8
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD11518983
• CID: 324511
• PubChem ID: 22032408
• Update Time: 2025-04-19

6-bromo-8-chloro-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-chloroimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 6-bromo-8-chloro-
• AG-F-61556
• AK-27449
• ANW-50734
• CTK4J0019
• PubChem14901
• SureCN3847774
• FYUCIRHQXQEOJW-UHFFFAOYSA-N
• CB0214
• VP13597
• FCH1404317
• SY103075
• BC003956
• AX8159211
• AB0025034
• Imidazo[1,2-a]pyridine,6-bromo-8-chloro-
• W6421
• ST24029683
• 6-bromanyl-8-chloranyl-imidazo[1,2-a]pyridine
• A827236
• 6-bromo-8-chloro-imidazo[1,2-a]pyridine
• EN300-4266938
• CS-D0274
• B5848
• FT-0646246
• DTXSID30621823
• MFCD11518983
• 474708-88-8
• 6-Bromo-8-chloroimidazo[1 pound not2-a]pyridine
• DS-0601
• AKOS015834242
• SCHEMBL3847774
• 8-Chloro-6-bromoimidazo[1,2-a]pyridine
• DB-029241

• MDL： MFCD11518983
• Inchi： 1S/C7H4BrClN2/c8-5-3-6(9)7-10-1-2-11(7)4-5/h1-4H
• InChI Key： FYUCIRHQXQEOJW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=NC=CN2C=1)Cl

Computed Properties

• Exact Mass: 229.92500
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 3.1

Experimental Properties

• Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 17.30000
• LogP: 2.75020